![molecular formula C11H9F2N3OS B3269119 6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol CAS No. 503271-69-0](/img/structure/B3269119.png)
6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol
Overview
Description
6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry. This compound is known for its unique properties that make it an attractive candidate for drug development.
Scientific Research Applications
6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol has various scientific research applications, especially in the field of medicinal chemistry. This compound has been studied extensively for its potential use in the treatment of cancer and viral infections. It has also been investigated for its potential as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes or proteins that are involved in the development or progression of diseases such as cancer or viral infections.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antiviral activity against certain viruses.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol is its unique chemical structure, which makes it an attractive candidate for drug development. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it challenging to develop drugs based on this compound.
Future Directions
There are several future directions for research on 6-Amino-2-[[(2,3-difluorophenyl)methyl]thio]-4-pyrimidinol. One direction is to further investigate its mechanism of action and identify specific targets for drug development. Another direction is to study its potential use in combination with other drugs for the treatment of cancer or viral infections. Additionally, more research is needed to determine the safety and toxicity of this compound for use in humans.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in medicinal chemistry. Its unique properties make it an attractive candidate for drug development, especially for the treatment of cancer and viral infections. While there are still many unknowns about this compound, further research in this area could lead to significant advancements in the field of medicine.
properties
IUPAC Name |
4-amino-2-[(2,3-difluorophenyl)methylsulfanyl]-1H-pyrimidin-6-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2N3OS/c12-7-3-1-2-6(10(7)13)5-18-11-15-8(14)4-9(17)16-11/h1-4H,5H2,(H3,14,15,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJAQCUSQDDCOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)CSC2=NC(=CC(=O)N2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70655748 | |
Record name | 6-Amino-2-{[(2,3-difluorophenyl)methyl]sulfanyl}pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70655748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
503271-69-0 | |
Record name | 6-Amino-2-{[(2,3-difluorophenyl)methyl]sulfanyl}pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70655748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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